1-Propylpiperidine

• CAS RN: 5470-02-0
• Molecular Formula: C8H17N
• Molecular Weight: 127.23 g/mol
• IUPAC Name: 1-propylpiperidine
• InChI: InChI=1S/C8H17N/c1-2-6-9-7-4-3-5-8-9/h2-8H2,1H3
• InChI Key: VTDIWMPYBAVEDY-UHFFFAOYSA-N
• SMILES: CCCN1CCCCC1
• boiling_point: 151.5 °C

Description

1-Propylpiperidine is a chemical compound with the molecular formula C8H17N. It is a member of the piperidine class of compounds, which are six-membered heterocycles containing one nitrogen atom and five carbon atoms.

Synthesis Analysis

Piperidines, including 1-Propylpiperidine, are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Various methods of piperidine synthesis have been reviewed in recent years.

Molecular Structure Analysis

The molecular weight of 1-Propylpiperidine is 127.2273. The IUPAC Standard InChI is InChI=1S/C8H17N/c1-2-6-9-7-4-3-5-8-9/h2-8H2,1H3.

Chemical Reactions Analysis

Piperidines are involved in a variety of intra- and intermolecular reactions leading to the formation of various derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

Physical And Chemical Properties Analysis

The boiling point of 1-Propylpiperidine is 425.25 K. The enthalpy of vaporization is 44.9 ± 0.4 kJ/mol.

Safety and Hazards

Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak.

Future Directions

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including 1-Propylpiperidine, is an important task of modern organic chemistry. The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.